Cas no 923096-32-6 (1-(2,5-dimethylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea)

• Product Name: 1-(2,5-dimethylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea
• CAS No: 923096-32-6
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 5497940
• Update Time: 2025-05-20

1-(2,5-dimethylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2,5-dimethylphenyl)-N'-[1-(2-methoxyethyl)-1H-indol-3-yl]-
• 1-(2,5-dimethylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea

• Inchi： 1S/C20H23N3O2/c1-14-8-9-15(2)17(12-14)21-20(24)22-18-13-23(10-11-25-3)19-7-5-4-6-16(18)19/h4-9,12-13H,10-11H2,1-3H3,(H2,21,22,24)
• InChI Key： QEKHRGIULMUWIY-UHFFFAOYSA-N
• SMILES： N(C1=CC(C)=CC=C1C)C(NC1C2=C(N(CCOC)C=1)C=CC=C2)=O

Additional information on 1-(2,5-dimethylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea

Compound CAS No. 923096-32-6: 1-(2,5-Dimethylphenyl)-3-1-(2-Methoxyethyl)-1H-Indol-3-Ylurea

The compound with CAS No. 923096-32-6, named 1-(2,5-dimethylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea, is a complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a urea functional group with a substituted indole moiety and a dimethylphenyl group. The indole ring system is a common structural motif in many bioactive compounds, suggesting potential applications in drug discovery and development.

Recent studies have highlighted the importance of indole-based ureas in medicinal chemistry, particularly in the design of inhibitors for various enzymes and receptors. The presence of the dimethylphenyl group in this compound adds to its lipophilicity, potentially enhancing its ability to cross biological membranes and interact with target proteins. Additionally, the methoxyethyl substituent introduces a degree of flexibility and hydrogen bonding capability, which could be advantageous in optimizing bioavailability and binding affinity.

Research into compounds like 1-(2,5-dimethylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea often involves computational modeling to predict their biological activity. Advanced techniques such as molecular docking and quantum mechanics have been employed to study the interactions between this compound and potential therapeutic targets. These studies suggest that the molecule may exhibit inhibitory activity against certain kinases or other enzymes involved in disease pathways.

In terms of synthesis, the preparation of this compound likely involves a multi-step process that includes coupling reactions and functional group transformations. The use of microwave-assisted synthesis or other modern techniques may enhance the efficiency and yield of the reaction sequence. The isolation and characterization of the compound would typically involve chromatographic methods such as HPLC or TLC, followed by spectroscopic analysis (e.g., NMR, IR) to confirm its structure.

The application of 1-(2,5-dimethylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea extends beyond basic research into practical uses in pharmaceuticals and agrochemicals. Its structural features make it a promising candidate for further exploration in areas such as anti-inflammatory agents, anticancer drugs, or neuroprotective compounds. Collaborative efforts between academic institutions and pharmaceutical companies are increasingly focusing on optimizing such molecules for clinical trials.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for sustainable chemical practices. Studies on its biodegradability and toxicity are essential to ensure that its use does not pose risks to ecosystems or human health.

In conclusion, CAS No. 923096-32-6, or 1-(2,5-dimethylphenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea, represents a valuable addition to the portfolio of bioactive molecules being investigated for therapeutic applications. Its unique structure and potential biological activity make it a subject of ongoing research interest across multiple disciplines within the chemical sciences.